Cas no 63028-25-1 (3,6,9,12-Tetraazatetradecanedioic acid, 3,12-bis(carboxymethyl)-)

• Product Name: 3,6,9,12-Tetraazatetradecanedioic acid, 3,12-bis(carboxymethyl)-
• CAS No: 63028-25-1
• MF: C₁₄H₂₆N₄O₈
• MW: 378.378243923187
• CID: 390417
• PubChem ID: 21811397
• Update Time: 2025-04-19

3,6,9,12-Tetraazatetradecanedioic acid, 3,12-bis(carboxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraazatetradecanedioic acid, 3,12-bis(carboxymethyl)-
• 2-[2-[2-[2-[bis(carboxymethyl)amino]ethylamino]ethylamino]ethyl-(carboxymethyl)amino]acetic acid
• DTXSID40618284
• 3,12-Bis(carboxymethyl)-3,6,9,12-tetraazatetradecane-1,14-dioic acid
• 63028-25-1

• Inchi： 1S/C14H26N4O8/c19-11(20)7-17(8-12(21)22)5-3-15-1-2-16-4-6-18(9-13(23)24)10-14(25)26/h15-16H,1-10H2,(H,19,20)(H,21,22)(H,23,24)(H,25,26)
• InChI Key： PMALPDICOWHVDU-UHFFFAOYSA-N
• SMILES： OC(CN(CC(=O)O)CCNCCNCCN(CC(=O)O)CC(=O)O)=O

Computed Properties

• Exact Mass: 378.17506380g/mol
• Monoisotopic Mass: 378.17506380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -11.3
• Topological Polar Surface Area: 180Ų